Cas no 95884-48-3 (1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride)

• Product Name: 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride
• CAS No: 95884-48-3
• MF: C₁₀H₁₃Cl₂FN₂
• MW: 251.128023862839
• CID: 3162610
• PubChem ID: 2779262
• Update Time: 2025-05-21

1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride
• 1-(3-CHLORO-4-FLUOROPHENYL)PIPERAZINE HCL
• FC179584
• CZ8PCQ7RDL
• Piperazine, 1-(3-chloro-4-fluorophenyl)-, hydrochloride (1:1)
• 1-(3-Chloro-4-fluorophenyl)piperazine, HCl
• AB90598
• F10494
• UNII-CZ8PCQ7RDL
• PD131323
• DTXSID601336503
• 3-Chloro-4-fluorophenylpiperazine hydrochloride
• AKOS027339669
• AS-46785
• 1-(3-chloro-4-fluorophenyl)piperazine;hydrochloride
• Piperazine, 1-(3-chloro-4-fluorophenyl)-, monohydrochloride
• GS1593
• 95884-48-3

• Inchi： 1S/C10H12ClFN2.ClH/c11-9-7-8(1-2-10(9)12)14-5-3-13-4-6-14;/h1-2,7,13H,3-6H2;1H
• InChI Key： BOFCSFHIEMAXRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCNCC1)F.Cl

Computed Properties

• Exact Mass: 250.0439820Da
• Monoisotopic Mass: 250.0439820Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride

1-(3-Chloro-4-fluorophenyl)piperazine Hydrochloride: A Comprehensive Overview

1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride (CAS No. 95884-48-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FCP-HCl, is a derivative of piperazine and features a unique substitution pattern that confers it with distinct pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride.

Chemical Structure and Properties

The chemical structure of 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride consists of a piperazine ring substituted with a 3-chloro-4-fluorophenyl group. The presence of the chlorine and fluorine atoms imparts unique electronic and steric effects, which influence the compound's reactivity and biological activity. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications. The molecular formula of 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride is C₁₀H₁₂ClF₂N₂, and its molecular weight is approximately 257.67 g/mol.

Synthesis Methods

The synthesis of 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-4-fluoroaniline with 1-bromopiperidine in the presence of a base, followed by acidification to form the hydrochloride salt. Another approach involves the nucleophilic substitution of 3-chloro-4-fluorobenzyl bromide with piperazine. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as microwave-assisted reactions and solvent-free conditions, which reduce waste and improve yield.

Biological Activities

1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent serotonin receptor agonist properties, specifically targeting the 5-HT_2A receptor. This activity makes it a promising candidate for the treatment of conditions such as depression, anxiety, and schizophrenia. Additionally, studies have demonstrated that 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride has neuroprotective effects, potentially reducing neuronal damage in neurodegenerative diseases like Alzheimer's and Parkinson's.

Clinical Applications and Research

The potential clinical applications of 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride are diverse and promising. Preclinical studies have shown that it can effectively modulate serotonin signaling pathways, leading to improved mood and cognitive function. Clinical trials are currently underway to evaluate its efficacy in treating various psychiatric disorders. Moreover, researchers are exploring its use as an adjunct therapy in combination with existing medications to enhance therapeutic outcomes.

Safety and Toxicology

The safety profile of 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride is an important consideration for its potential clinical use. Extensive toxicological studies have been conducted to assess its safety in animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any new pharmaceutical agent, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride highlights its potential as a valuable therapeutic agent in the treatment of CNS disorders. Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring novel delivery systems such as nanoparticles or prodrugs could further improve its therapeutic efficacy. As research continues to advance, it is likely that 1-(3-Chloro-4-fluorophenyl)piperazine hydrochloride will play an increasingly important role in the development of new treatments for a wide range of neurological conditions.